2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine
Description
2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound belongs to the family of pyridine derivatives and has a unique structure that makes it a promising candidate for further research.
Scientific Research Applications
Synthesis and Structural Characterization
2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine and related compounds have been actively explored in various scientific research contexts, especially in the synthesis and structural characterization of novel compounds. For instance, studies have shown the synthesis of trivalent lanthanide compounds with fluorinated thiolate ligands, highlighting the variation in lanthanide-fluoride dative interactions across different solvents and lanthanide elements. These findings are essential for understanding the coordination chemistry of lanthanides and their potential applications in material science and catalysis (Melman et al., 2002).
Metal-Sulfur Bonding
Research into the metal-sulfur bonding in complexes of pyridine thiols, including 2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine derivatives, has led to the characterization of complexes with various metals. This research provides deep insights into the nature of sulfur-to-metal charge transfer, influencing the development of novel materials and catalysts (Kennedy & Lever, 1972).
Coordination Chemistry
Further studies delve into the coordination chemistry of 2,6-bis(pyrazolyl)pyridines and related ligands, showcasing their versatility compared to the widely investigated terpyridines. These ligands, including derivatives of 2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine, have been applied in creating luminescent lanthanide compounds for biological sensing and iron complexes demonstrating unusual thermal and photochemical spin-state transitions, illustrating the broad applicability of such compounds in advanced scientific research and technological applications (Halcrow, 2005).
Catalytic Applications
Moreover, nickel pyridinethiolate complexes, potentially derivable from compounds like 2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine, have been identified as effective catalysts for light-driven hydrogen production from aqueous solutions in noble-metal-free systems. This research points to the significant potential of these complexes in sustainable energy production, highlighting the critical role of such compounds in developing green chemistry solutions (Han et al., 2013).
properties
IUPAC Name |
2-(thiolan-3-yloxy)-6-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NOS/c11-10(12,13)8-2-1-3-9(14-8)15-7-4-5-16-6-7/h1-3,7H,4-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIOVKFITDBTTPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=CC=CC(=N2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Thiolan-3-yloxy)-6-(trifluoromethyl)pyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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